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Compound of Interest

Compound Name: 4-Chloro-8-fluoro-3-nitroquinoline

CAS No.: 1026861-70-0

Cat. No.: B2680838

Get Quote

Executive Summary
4-Chloro-8-fluoro-3-nitroquinoline (CAS: 1026861-70-0) is a highly specialized heterocyclic

intermediate used primarily in the synthesis of bioactive quinoline derivatives, particularly in the

development of kinase inhibitors and antimalarial agents.[1] Its chemical utility stems from the

4-chloro substituent, which is activated for Nucleophilic Aromatic Substitution (

) by the adjacent electron-withdrawing 3-nitro group and the quinoline nitrogen.

This guide moves beyond the standard Safety Data Sheet (SDS) format to provide researchers

with a mechanistic understanding of the compound's reactivity, toxicology, and handling

requirements.

Part 1: Chemical Identity & Physicochemical
Profile[2][3]
This compound is a functionalized quinoline scaffold. The presence of the nitro group at

position 3 significantly lowers the LUMO energy of the ring system, making the chlorine atom at

position 4 highly labile toward nucleophiles (amines, thiols, alkoxides).
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Table 1: Substance Identification & Properties
Property Specification Note

Chemical Name
4-Chloro-8-fluoro-3-

nitroquinoline

CAS Number 1026861-70-0 Verified Identifier

Molecular Formula

Molecular Weight 226.59 g/mol

Physical State Solid (Crystalline Powder) Typically yellow/off-white

Solubility DMSO, DMF, DCM Low water solubility

Melting Point Not Experimentally Established
Analogous compounds melt

~100–120°C

Reactivity
High (

)

Susceptible to hydrolysis and

aminolysis

Scientific Note: Due to the specific substitution pattern, this compound lacks extensive public

physicochemical data (e.g., exact vapor pressure or LogP). Researchers must treat it as a

reactive electrophile capable of derivatizing biological macromolecules.

Part 2: Hazard Identification & Toxicology (The
"Safety" Core)
Mechanistic Toxicology
The primary hazard of 4-Chloro-8-fluoro-3-nitroquinoline is not just passive toxicity, but its

chemical reactivity.
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Mechanism: The compound acts as a hapten. The activated 4-chloro group can react with

nucleophilic residues (cysteine thiols, lysine amines) on skin proteins.

Consequence: This covalent binding can trigger immune responses, leading to Allergic

Contact Dermatitis (Sensitization).

GHS Classification (Derived)
Based on Structure-Activity Relationships (SAR) of analogous 4-chloro-3-nitroquinolines:

Skin Corrosion/Irritation: Category 2 (H315)[2][3][4]

Serious Eye Damage/Irritation: Category 2A (H319)[2]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation) (H335)

[2][4]

Skin Sensitization: Category 1 (H317) – High Probability due to reactivity

Reactivity Pathway Diagram
The following diagram illustrates the electronic activation that drives both the compound's utility

in synthesis and its toxicity profile.

4-Chloro-8-fluoro-3-nitroquinoline Activation by
3-NO2 & Ring N

 Electronic Effect Nucleophilic Attack
(C-4 Position)

 Increases Electrophilicity

Synthetic Utility:
Drug Scaffold Formation + Amines (R-NH2)

Toxicity Hazard:
Protein Haptenization

 + Skin Proteins (Cys-SH)

Click to download full resolution via product page

Figure 1: The dual nature of the 4-chloro reactivity. The same mechanism that allows drug

synthesis causes skin sensitization.

Part 3: Handling, Storage, & Stability[5][6]
Stability Protocol
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Moisture Sensitivity: The C-Cl bond is susceptible to hydrolysis over time, releasing HCl and

forming the 4-hydroxy impurity (inactive).

Requirement: Store under inert atmosphere (Argon/Nitrogen) if storing for >1 week.

Temperature: Store at 2–8°C.

Light: Protect from light to prevent nitro-group degradation.

Personal Protective Equipment (PPE) Matrix
Hazard Zone Required PPE Rationale

Respiratory N95 or P100 Respirator

Prevents inhalation of dust

which causes mucosal

irritation.

Ocular Chemical Splash Goggles

Standard safety glasses are

insufficient for reactive

powders.

Dermal
Nitrile Gloves (Double gloving

recommended)

Prevents sensitization via skin

absorption.

Engineering Fume Hood (Class II)
Mandatory for all open

handling.

Part 4: Emergency Response & Waste
Management[1]
Spill Response Workflow
In the event of a solid spill, avoid generating dust.[1][5] Do not sweep dry.
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Spill Detected

Evacuate Immediate Area

Don Full PPE
(Resp, Goggles, Double Gloves)

Cover with Damp Absorbent Pads
(Prevents Dust)

Scoop into HazMat Container

Wipe Surface with 10% Na2CO3
(Neutralizes Trace Acid)

Click to download full resolution via product page

Figure 2: Step-by-step decision tree for safely managing a solid spill of reactive quinolines.

First Aid Measures
Eye Contact: Rinse immediately with water for 15 minutes.[5][6] Do not rub. The mechanical

friction combined with chemical irritation can cause corneal abrasion.

Skin Contact: Wash with soap and water.[3][5][6] Avoid organic solvents (ethanol, DMSO) as

they may increase transdermal absorption of the compound.

Inhalation: Move to fresh air. If wheezing occurs (sensitization sign), seek medical attention

immediately.
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Part 5: Research Application (Synthesis Workflow)
Context: The researcher typically employs this compound to introduce the 8-fluoro-3-

nitroquinoline core into a molecule via displacement of the chlorine.

Protocol: Nucleophilic Aromatic Substitution ( )
Objective: Synthesis of 4-amino-8-fluoro-3-nitroquinoline derivatives.

Preparation: Dissolve 4-Chloro-8-fluoro-3-nitroquinoline (1.0 eq) in anhydrous THF or

DMF.

Base Addition: Add a non-nucleophilic base like DIPEA (Diisopropylethylamine) or TEA

(Triethylamine) (1.2–1.5 eq) to scavenge the HCl byproduct.

Scientific Insight: Using a nucleophilic base (like Pyridine) can lead to side reactions at the

activated 4-position.

Nucleophile Addition: Add the amine substrate (1.0–1.1 eq) dropwise at 0°C to control the

exotherm.

Reaction Monitoring: Warm to Room Temperature (RT). Monitor via TLC/LC-MS.

Expectation: The reaction is usually fast (< 4 hours) due to the 3-nitro activation.

Workup: Dilute with water (precipitates the product) or extract with Ethyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b2680838?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2680838?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

